1-(3-methoxybenzyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-3-piperidinamine

• IUPAC Name: N-[[4-methoxy-3-(methoxymethyl)phenyl]methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C23H32N2O3/c1-26-17-20-12-18(9-10-23(20)28-3)14-24-21-7-5-11-25(16-21)15-19-6-4-8-22(13-19)27-2/h4,6,8-10,12-13,21,24H,5,7,11,14-17H2,1-3H3
• InChI Key: YSQVNAHKLUOAOJ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=CC(=C1)CNC2CCCN(C2)CC3=CC(=CC=C3)OC)OC
• Molecular Formula: C23H32N2O3
• Molecular Weight: 384.5 g/mol

Description

1-(3-methoxybenzyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-3-piperidinamine is a chemical compound that belongs to the class of piperidine derivatives. It is also known as JNJ-7925476 and has been studied for its potential therapeutic applications in various scientific research studies.

Mechanism of Action

The exact mechanism of action of 1-(3-methoxybenzyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-3-piperidinamine is not fully understood. However, it is believed to work by inhibiting the activation of the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
1-(3-methoxybenzyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-3-piperidinamine has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-methoxybenzyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-3-piperidinamine in lab experiments is its potential therapeutic applications in the treatment of pain and inflammation-related disorders. However, one of the limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 1-(3-methoxybenzyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-3-piperidinamine. Some of these include:
1. Further studies to elucidate the exact mechanism of action of the compound.
2. Optimization of the therapeutic potential of the compound through the development of more potent analogs.
3. Studies to investigate the potential use of the compound in the treatment of other inflammatory and immune-related disorders.
4. Studies to investigate the safety and toxicity of the compound in animal models and human clinical trials.
Conclusion:
In conclusion, 1-(3-methoxybenzyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-3-piperidinamine is a chemical compound that has potential therapeutic applications in the treatment of pain and inflammation-related disorders. Although the exact mechanism of action is not fully understood, it has been shown to have anti-inflammatory and analgesic effects in various animal models. Further studies are needed to optimize the therapeutic potential of the compound and investigate its safety and toxicity in animal models and human clinical trials.

Synthesis Methods

The synthesis of 1-(3-methoxybenzyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-3-piperidinamine involves a multi-step process. The first step involves the reaction of 4-methoxy-3-(methoxymethyl)benzyl chloride with piperidine in the presence of a base to form 4-methoxy-3-(methoxymethyl)benzylpiperidine. The second step involves the reaction of 3-methoxybenzyl chloride with 4-methoxy-3-(methoxymethyl)benzylpiperidine in the presence of a base to form 1-(3-methoxybenzyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-3-piperidinamine.

Scientific Research Applications

1-(3-methoxybenzyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-3-piperidinamine has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory and analgesic properties and has been studied for its potential use in the treatment of pain and inflammation-related disorders.